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Compound of Interest

Compound Name: FC131

Cat. No.: B549123

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of potent compounds like FC131, a CXCR4 antagonist, is paramount. While a specific
Safety Data Sheet (SDS) for FC131 is not publicly available, this guide provides essential

safety and logistical information based on general protocols for handling potent cyclic peptides
in a laboratory setting.

Personal Protective Equipment (PPE) and Handling

When working with FC131, a comprehensive approach to personal protection is critical to
minimize exposure. The following table summarizes the recommended PPE and handling
procedures.
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Category

Requirement

Details

Eye Protection

Chemical safety goggles or
safety glasses with side

shields

Must meet ANSI Z87.1
standards to protect from
splashes. A face shield may be
required for procedures with a

high risk of splashing.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Gloves should be inspected
before use and changed
immediately upon
contamination. For potent
compounds, double-gloving is

recommended.[2]

Body Protection

Laboratory coat

A buttoned, long-sleeved lab
coat is essential to protect skin
and clothing.[1][3] For handling
highly potent compounds, an
impermeable gown may be

necessary.[4]

Respiratory Protection

Use in a well-ventilated area or

fume hood

Handling of powdered
(lyophilized) FC131 should be
done in a chemical fume hood
to prevent inhalation of dust.[5]
If a fume hood is not available,

a respirator may be required.

[2]

General Handling

Avoid direct contact, inhalation,

and ingestion

Do not eat, drink, or smoke in
the laboratory. Wash hands
thoroughly after handling.[3][6]

Experimental Protocol: Reconstitution of
Lyophilized FC131
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This protocol outlines the steps for safely reconstituting lyophilized FC131 powder for

experimental use.

Materials:

Lyophilized FC131

Appropriate solvent (e.g., sterile water, DMSO, or a recommended buffer)[7]
Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (as outlined above)

Procedure:

Preparation: Before opening, allow the vial of lyophilized FC131 to equilibrate to room
temperature to prevent condensation of moisture.[8]

Personal Protective Equipment: Don all required PPE, including a lab coat, safety glasses,
and chemical-resistant gloves.

Containment: Perform all reconstitution steps within a chemical fume hood to minimize
inhalation risk.

Solvent Addition: Carefully open the vial. Using a calibrated micropipette, add the specified
volume of the appropriate solvent to the vial. Direct the solvent down the side of the vial to
gently wet the powder.[9]

Dissolution: Close the vial tightly and gently vortex or swirl to ensure the peptide is
completely dissolved. Avoid vigorous shaking, which can damage the peptide.

Labeling: Clearly label the vial with the compound name, concentration, date of
reconstitution, and solvent used.

Storage: Store the reconstituted solution at the recommended temperature, typically -20°C or
-80°C, to maintain stability.[3] Avoid repeated freeze-thaw cycles.[3]
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Operational and Disposal Plan

A clear plan for the entire lifecycle of FC131 in the laboratory is essential for safety and
compliance.

Short-Term Storage
(Solution at -20°C or -80°C)

Reconstitution
(In Fume Hood with PPE)

Acquisition & Storage Preparation for Use Experimental Use
(Lyophilized Powder at -20°C) (Equilibrate to Room Temp) g (Follow Standard Lab Procedures)

Solid Waste Disposal
(Contaminated PPE, Vials)

Chemical Waste Pickup

Waste Segregation
(Solid & Liquid Waste) (Licensed Disposal Service)

Liquid Waste Disposal
(Unused Solutions)

Click to download full resolution via product page

Figure 1: Logical workflow for the safe handling and disposal of FC131.

Disposal Plan:

Waste Identification: All materials that have come into contact with FC131, including pipette
tips, vials, and gloves, should be considered chemical waste.

e Segregation: Separate solid and liquid waste into clearly labeled, sealed containers.

e Solid Waste: Dispose of contaminated solid materials, such as gloves and empty vials, in a
designated hazardous waste container.[10]

» Liquid Waste: Collect unused or waste solutions of FC131 in a sealed, labeled hazardous
waste container. Do not pour chemical waste down the drain.[3][10]

» Final Disposal: All chemical waste must be disposed of through a licensed environmental
health and safety contractor in accordance with local, state, and federal regulations.[5][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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